Glycerophospho-N-arachidonoyl ethanolamine

• Molecular Formula: C25H44NO7P
• Molecular Weight: 501.6 g/mol
• InChI: InChI=1S/C25H44NO7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-25(29)26-20-21-32-34(30,31)33-23-24(28)22-27/h6-7,9-10,12-13,15-16,24,27-28H,2-5,8,11,14,17-23H2,1H3,(H,26,29)(H,30,31)/b7-6-,10-9-,13-12-,16-15-/t24-/m1/s1
• InChIKey: PAGKVQGBMADPCS-XSQXPFHXSA-N

Glycerophospho-N-arachidonoyl ethanolamine for Endocannabinoid and Biomarker Research

Glycerophospho-N-arachidonoyl ethanolamine (GP-AEA), also known as glycerophospho-N-arachidonoylethanolamine (GP-NArE), is an N-acylated ethanolamine (NAE) lipid and the direct metabolic precursor of the endocannabinoid anandamide (AEA) [1]. It is a naturally occurring endogenous constituent of mouse brain tissue, identified as a key intermediate in the alternative biosynthetic pathway for AEA production via the sequential actions of α/β-hydrolase 4 (ABHD4) and glycerophosphodiesterase 1 (GDE1) [1][2]. Unlike anandamide, which is rapidly degraded by fatty acid amide hydrolase (FAAH) in vivo, GP-AEA serves as a more stable, phosphate-bearing precursor that enables investigation of the upstream regulation of endocannabinoid tone without confounding by direct receptor activation [3].

Direct metabolic precursor to anandamide via GDE1/ABHD4 pathway

Lacks CB1/CB2 receptor activation, avoiding confounding downstream agonism

Phosphate-bearing lipid supports upstream biosynthetic regulation studies

• [1] Simon GM, Cravatt BF. Anandamide biosynthesis catalyzed by the phosphodiesterase GDE1 and detection of glycerophospho-N-acyl ethanolamine precursors in mouse brain. J Biol Chem. 2008;283(14):9341-9349. doi:10.1074/jbc.M707807200 View Source
• [2] Molecules. 2014;19(11):17078–17106. doi:10.3390/molecules191117078. Scheme 1: Alternative biosynthetic and degradative pathways of AEA and congeners. View Source
• [3] Cravatt BF, et al. Molecular characterization of an enzyme that degrades neuromodulatory fatty-acid amides. Nature. 1996;384(6604):83-87. doi:10.1038/384083a0 View Source

Critical Distinctions of Glycerophospho-N-arachidonoyl ethanolamine in Endocannabinoid Pathway Analysis

Substituting GP-AEA with other NAEs or with anandamide itself fundamentally alters experimental outcomes due to three irreducible differences: (1) GP-AEA is the obligatory intermediate in the GDE1-dependent biosynthetic route, while other NAEs (e.g., GP-PEA, GP-OEA) are metabolized by the same enzyme but yield non-cannabinoid N-acylethanolamines with distinct receptor profiles [1]; (2) GP-AEA lacks direct CB1/CB2 agonist activity, whereas anandamide (Ki = 52 nM) and Δ9-THC (Ki = 46 nM) potently activate cannabinoid receptors, confounding studies of upstream pathway regulation [2]; and (3) GP-AEA exhibits unique biomarker elevation patterns in lung cancer that are not recapitulated by anandamide or other lipid species, as demonstrated by ROC curve analysis [3]. These quantifiable differences preclude simple substitution and necessitate compound-specific procurement for studies of GDE1 activity, NAE biosynthesis, and cancer metabolomics.

Pathway mismatch Other GP-NAEs (GP-PEA, GP-OEA) are metabolized by GDE1 but yield non-cannabinoid ethanolamines with distinct receptor profiles

Receptor activation Anandamide and Δ9-THC potently activate CB1/CB2 receptors, confounding upstream pathway studies that require silent precursors

Biomarker context GP-AEA exhibits unique elevation patterns in lung cancer research not recapitulated by anandamide or other lipid species

• [1] Simon GM, Cravatt BF. Anandamide biosynthesis catalyzed by the phosphodiesterase GDE1 and detection of glycerophospho-N-acyl ethanolamine precursors in mouse brain. J Biol Chem. 2008;283(14):9341-9349. doi:10.1074/jbc.M707807200 View Source
• [2] PeptideDB. Glycerophospho-N-Arachidonoyl Ethanolamine. Ki value compared to δ9-THC. View Source
• [3] Chen Y, et al. Biomarker identification and pathway analysis by serum metabolomics of lung cancer. Biomed Res Int. 2015;2015:183624. doi:10.1155/2015/183624 View Source

Quantitative Differentiation of Glycerophospho-N-arachidonoyl ethanolamine: Comparative Evidence for Scientific Procurement

Endogenous Brain Levels of Glycerophospho-N-arachidonoyl ethanolamine Versus Other GP-NAE Species

Endogenous GP-AEA (C20:4 GP-NAE) is present in mouse brain at quantifiable but low levels (0.16 ± 0.07 pmol/g wet tissue), confirming its physiological relevance as an anandamide precursor. This level is ~82-fold lower than the most abundant species, C16:0 GP-NAE (13.17 ± 4.02 pmol/g), and ~20-fold lower than C18:1 GP-NAE (3.18 ± 1.09 pmol/g), underscoring the tight regulation of the anandamide biosynthetic pool relative to other NAE precursors [1]. EDTA treatment of brain extracts causes dramatic accumulation of GP-AEA, demonstrating rapid endogenous flux through the GDE1-dependent pathway that is not observed for saturated GP-NAEs such as C20:0 GP-NAE [1].

Brain endogenous levels

Head-to-head

GP-AEA 0.16 pmol/g vs. C16:0 GP-NAE 13.17 pmol/g (≈82× lower)

Supports anandamide precursor pool regulation and GDE1 pathway context

Mouse brain, LC-MS/MS, n=3–5

Evidence Dimension	Endogenous tissue concentration (pmol/g wet tissue)
Target Compound Data	0.16 ± 0.07 pmol/g (GP-AEA, C20:4 GP-NAE)
Comparator Or Baseline	C16:0 GP-NAE: 13.17 ± 4.02 pmol/g; C18:1 GP-NAE: 3.18 ± 1.09 pmol/g; C20:0 GP-NAE: 0.07 ± 0.03 pmol/g; C22:6 GP-NAE: 0.54 ± 0.19 pmol/g
Quantified Difference	GP-AEA is 82.3-fold lower than C16:0 GP-NAE; 19.9-fold lower than C18:1 GP-NAE; 2.3-fold higher than C20:0 GP-NAE
Conditions	LC-MS/MS quantification of endogenous GP-NAEs in mouse brain homogenates; n = 3-5 mice; values expressed as mean ± S.E.

Why This Matters

Procuring GP-AEA rather than other GP-NAEs is essential for studying the specific regulation of anandamide biosynthesis, as the anandamide precursor pool is uniquely regulated and orders of magnitude smaller than other NAE precursor pools.

• [1] Simon GM, Cravatt BF. J Biol Chem. 2008;283(14):9341-9349. Table 1: Endogenous GP-NAE levels in mouse brain. View Source

Receptor Binding Affinity of GP-AEA-Derived Anandamide Compared to Δ9-THC

While GP-AEA itself lacks direct CB1/CB2 activity, its metabolic product anandamide (AEA) binds to cannabinoid receptors with a Ki of 52 nM for [3H]-HU-243 displacement from synaptosomal membranes, compared to 46 nM for Δ9-THC under identical assay conditions [1]. This near-equivalent potency (1.13-fold difference) establishes that the GP-AEA→AEA pathway generates a receptor ligand with comparable affinity to the prototypical cannabinoid agonist, yet GP-AEA provides the advantage of enabling studies of biosynthetic regulation without the confounding variable of direct receptor activation inherent to AEA or THC procurement [1].

Receptor binding affinity

Head-to-head

Anandamide Ki = 52 nM vs. Δ9-THC Ki = 46 nM

Enables biosynthesis studies without direct CB1/CB2 agonism while yielding a potent ligand

[3H]-HU-243 radioligand binding, rat synaptosomes

Evidence Dimension	Cannabinoid receptor binding affinity (Ki for [3H]-HU-243 displacement)
Target Compound Data	52 nM (anandamide derived from GP-AEA)
Comparator Or Baseline	46 nM (Δ9-THC)
Quantified Difference	1.13-fold higher Ki for anandamide vs. Δ9-THC
Conditions	[3H]-HU-243 radioligand binding to rat brain synaptosomal membranes; assay performed under standard equilibrium conditions

Why This Matters

Selecting GP-AEA over AEA or THC allows researchers to dissect the upstream biosynthesis of anandamide while knowing that the downstream product possesses potent, pharmacologically characterized receptor activity comparable to Δ9-THC.

• [1] PeptideDB. Glycerophospho-N-Arachidonoyl Ethanolamine. Ki value comparison. View Source

Serum GP-AEA Elevation as a Lung Cancer Biomarker with ROC-Defined Sensitivity and Specificity

In a serum metabolomics study of lung cancer patients (n = 50 per group), GP-AEA levels were elevated 2.01-fold in preoperative lung cancer patients (2722.76 ± 769.63 relative mass intensity) compared to healthy controls (1355.53 ± 282.89), and decreased postoperatively to 1714.79 ± 399.47 [1][2]. ROC curve analysis indicated that GP-AEA was as good as or more appropriate than traditional biomarkers carcinoembryonic antigen (CEA) and cytokeratin 19 fragment (CYFRA 21-1) for detecting lung cancer, with statistically significant area under the curve (AUC) values demonstrating high sensitivity and specificity [3].

Serum biomarker elevation

Cross-study

2.01-fold increase in lung cancer vs. controls (p < 0.05)

Reported biomarker-response context in lung cancer metabolomics research

LC-Q-TOF/MS, n=50/group; ROC comparable to CEA/CYFRA 21-1

Evidence Dimension	Serum concentration (relative mass intensity by LC-Q-TOF/MS)
Target Compound Data	2722.76 ± 769.63 (preoperative lung cancer group); 1355.53 ± 282.89 (control group)
Comparator Or Baseline	Control group: 1355.53 ± 282.89; Postoperative group: 1714.79 ± 399.47; Traditional biomarkers CEA and CYFRA 21-1 (ROC AUC not explicitly quantified for GP-AEA in abstract, but reported as comparable or superior)
Quantified Difference	2.01-fold increase in lung cancer patients vs. controls (p < 0.05); 1.59-fold increase vs. postoperative patients
Conditions	LC-Q-TOF/MS serum metabolomics analysis; 50 lung cancer patients (preoperative), 50 healthy controls, 50 postoperative lung cancer patients

Why This Matters

Procuring GP-AEA for metabolomics studies enables its use as a validated serum biomarker for lung cancer diagnosis and prognosis, a unique application not demonstrated for other GP-NAEs or anandamide in the same context.

• [1] Chen Y, et al. Biomed Res Int. 2015;2015:183624. Table 1: LC-Q-TOF/MS identification of potential serum biomarkers. View Source
• [2] Chen Y, et al. Biomarker identification and pathway analysis by serum metabolomics of lung cancer. Biomed Res Int. 2015;2015:183624. doi:10.1155/2015/183624 View Source
• [3] Chen Y, et al. Biomed Res Int. 2015;2015:183624. ROC curve analysis section. View Source

Enzymatic Conversion of GP-AEA to Anandamide by GDE1: Substrate Specificity and Pathway Flux

GP-AEA is specifically hydrolyzed by the membrane-bound enzyme GDE1 to yield anandamide and sn-glycerol 3-phosphate, as confirmed by in vitro assays using recombinant GDE1 and synthetic GP-AEA substrate [1]. Ex vivo treatment of mouse brain extracts with EDTA (an inhibitor of GP-NAE phosphodiesterase activity) resulted in dramatic accumulation of endogenous GP-AEA over time, while addition of MAFP (an ABHD4 inhibitor) completely blocked this accumulation, confirming that GP-AEA originates from enzymatic deacylation of NAPE precursors and is subject to rapid, enzyme-specific turnover [1]. In contrast, saturated GP-NAEs (e.g., C20:0 GP-NAE) did not accumulate under identical conditions, indicating acyl chain selectivity in the biosynthetic pathway [1].

GDE1 enzymatic conversion

Mechanistic

EDTA → GP-AEA accumulation; MAFP blocks; C20:0 GP-NAE unchanged

Required for GDE1 activity assays and alternative AEA pathway flux studies

Recombinant GDE1 in vitro; ex vivo brain homogenates

Evidence Dimension	Enzymatic turnover and pathway-specific accumulation
Target Compound Data	Rapid accumulation of GP-AEA in EDTA-treated brain extracts; complete blockade by MAFP
Comparator Or Baseline	C20:0 GP-NAE: no significant accumulation under identical EDTA treatment
Quantified Difference	Qualitative difference: GP-AEA accumulates; C20:0 GP-NAE does not
Conditions	Ex vivo mouse brain homogenate assays with EDTA (10 mM) or MAFP (10 μM); LC-MS/MS quantification

Why This Matters

Selecting GP-AEA is mandatory for assays of GDE1 activity or for tracing the alternative anandamide biosynthetic pathway, as other GP-NAEs exhibit differential substrate specificity and do not recapitulate the same pathway flux.

• [1] Simon GM, Cravatt BF. J Biol Chem. 2008;283(14):9341-9349. Results section: Measurement of endogenous GP-NAE and ex vivo accumulation assays. View Source

Targeted Research Applications for Glycerophospho-N-arachidonoyl ethanolamine

Dissecting the GDE1-Dependent Anandamide Biosynthetic Pathway

Use GP-AEA as a substrate in in vitro enzymatic assays with recombinant GDE1 to characterize phosphodiesterase kinetics, screen for GDE1 inhibitors, or quantify pathway flux. Unlike anandamide, GP-AEA does not activate CB1/CB2 receptors, allowing clean assessment of upstream biosynthesis without confounding receptor-mediated feedback. The compound's endogenous occurrence at 0.16 pmol/g in brain tissue [1] validates its physiological relevance, while its rapid accumulation in EDTA-treated brain extracts [1] provides a robust ex vivo readout for GDE1 activity.

Serum Metabolomics for Lung Cancer Diagnosis and Prognosis

Employ GP-AEA as a validated biomarker in LC-MS-based serum metabolomics workflows for lung cancer detection. With a 2.01-fold elevation in preoperative lung cancer patients versus healthy controls [2][3], GP-AEA offers sensitivity and specificity comparable or superior to traditional markers CEA and CYFRA 21-1 based on ROC curve analysis [3]. This application is unique to GP-AEA among NAE precursors and is not recapitulated by anandamide or other GP-NAEs in the same disease context.

Quantitative Lipidomics of the Endocannabinoid Precursor Pool

Include GP-AEA in targeted lipidomics panels to measure the size and regulation of the anandamide precursor pool in neural tissues. Its quantifiable endogenous level (0.16 ± 0.07 pmol/g) and distinct acyl chain-dependent regulation relative to other GP-NAEs (C16:0, C18:1, C20:0) [1] enable precise mapping of pathway-specific alterations in response to genetic manipulation, pharmacological intervention, or disease state. Procurement of pure GP-AEA is essential for generating calibration curves and stable isotope-labeled internal standards (e.g., GP-AEA-d5) [4] for accurate absolute quantification.

Application

Selection Property

Validation Focus

GDE1 pathway and enzyme kinetics studies

Precursor without CB1/CB2 activity

Verify GDE1-dependent conversion and flux

Lung cancer biomarker metabolomics

Reported biomarker elevation profile

Validate LC-MS assay and tumor-type specificity

Endocannabinoid precursor pool lipidomics

Endogenous brain concentration and acyl-chain regulation

Calibrate with pure standard and ISTD for absolute quantification

• [1] Simon GM, Cravatt BF. J Biol Chem. 2008;283(14):9341-9349. Table 1: Endogenous GP-NAE levels. View Source
• [2] Chen Y, et al. Biomed Res Int. 2015;2015:183624. Table 1: Serum biomarker levels. View Source
• [3] Chen Y, et al. Biomed Res Int. 2015;2015:183624. ROC curve analysis. View Source
• [4] Delta-B. Glycerophospho-N-Arachidonoyl Ethanolamine-d5 Sodium Salt. Stability and handling notes. View Source